2-[(mesitylsulfonyl)(methyl)amino]-N-(4-phenoxyphenyl)acetamide

• Molecular Formula: C24H26N2O4S
• Molecular Weight: 438.5 g/mol
• IUPAC Name: 2-[methyl-(2,4,6-trimethylphenyl)sulfonylamino]-N-(4-phenoxyphenyl)acetamide
• InChI: InChI=1S/C24H26N2O4S/c1-17-14-18(2)24(19(3)15-17)31(28,29)26(4)16-23(27)25-20-10-12-22(13-11-20)30-21-8-6-5-7-9-21/h5-15H,16H2,1-4H3,(H,25,27)
• InChI Key: LQDCDEBFSZDHCJ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)N(C)CC(=O)NC2=CC=C(C=C2)OC3=CC=CC=C3)C

Description

2-[(mesitylsulfonyl)(methyl)amino]-N-(4-phenoxyphenyl)acetamide, also known as MPPA, is a chemical compound that has been extensively studied for its potential use in scientific research. MPPA is a small molecule inhibitor of a protein called heat shock protein 70 (Hsp70), which plays a crucial role in a variety of cellular processes.

Scientific Research Applications

2-[(mesitylsulfonyl)(methyl)amino]-N-(4-phenoxyphenyl)acetamide has been studied extensively for its potential use in scientific research. It has been shown to inhibit the activity of Hsp70, which is involved in a variety of cellular processes such as protein folding, degradation, and transport. 2-[(mesitylsulfonyl)(methyl)amino]-N-(4-phenoxyphenyl)acetamide has been used to study the role of Hsp70 in cancer, neurodegenerative diseases, and viral infections. It has also been used to investigate the mechanisms of action of other small molecule inhibitors of Hsp70.

Mechanism of Action

2-[(mesitylsulfonyl)(methyl)amino]-N-(4-phenoxyphenyl)acetamide binds to the ATPase domain of Hsp70, which is responsible for the hydrolysis of ATP. By inhibiting the ATPase activity of Hsp70, 2-[(mesitylsulfonyl)(methyl)amino]-N-(4-phenoxyphenyl)acetamide prevents the protein from performing its normal functions. This leads to the accumulation of misfolded proteins, which can have deleterious effects on cellular function.
Biochemical and Physiological Effects
2-[(mesitylsulfonyl)(methyl)amino]-N-(4-phenoxyphenyl)acetamide has been shown to have a variety of biochemical and physiological effects. In cancer cells, 2-[(mesitylsulfonyl)(methyl)amino]-N-(4-phenoxyphenyl)acetamide has been shown to induce cell death by inhibiting the activity of Hsp70. In neurodegenerative diseases, 2-[(mesitylsulfonyl)(methyl)amino]-N-(4-phenoxyphenyl)acetamide has been shown to reduce the accumulation of misfolded proteins, which can have a protective effect on neuronal function. In viral infections, 2-[(mesitylsulfonyl)(methyl)amino]-N-(4-phenoxyphenyl)acetamide has been shown to inhibit the replication of certain viruses by preventing the proper folding of viral proteins.

Advantages and Limitations for Lab Experiments

2-[(mesitylsulfonyl)(methyl)amino]-N-(4-phenoxyphenyl)acetamide has several advantages for use in lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has been extensively studied and has a well-characterized mechanism of action. However, there are also limitations to its use. 2-[(mesitylsulfonyl)(methyl)amino]-N-(4-phenoxyphenyl)acetamide has been shown to have off-target effects on other proteins, which can complicate data interpretation. Additionally, its efficacy can vary depending on the cell type and experimental conditions.

Future Directions

There are several future directions for the study of 2-[(mesitylsulfonyl)(methyl)amino]-N-(4-phenoxyphenyl)acetamide. One area of interest is the development of more specific inhibitors of Hsp70 that do not have off-target effects. Another area of interest is the investigation of the role of Hsp70 in other diseases, such as metabolic disorders and autoimmune diseases. Additionally, the use of 2-[(mesitylsulfonyl)(methyl)amino]-N-(4-phenoxyphenyl)acetamide in combination with other small molecule inhibitors or chemotherapeutic agents could be explored as a potential treatment strategy for cancer.

Synthesis Methods

2-[(mesitylsulfonyl)(methyl)amino]-N-(4-phenoxyphenyl)acetamide can be synthesized through a multi-step process involving several chemical reactions. The first step involves the reaction of mesitylsulfonyl chloride with methylamine to form mesitylsulfonylmethylamine. This intermediate is then reacted with 4-phenoxyphenylacetic acid to form 2-[(mesitylsulfonyl)(methyl)amino]-N-(4-phenoxyphenyl)acetamide. The final product is obtained through purification by column chromatography.